Cas no 101607-40-3 (1,3,2-Diazaphosphorin-2(1H)-amine,N,N-diethyltetrahydro-, 2-oxide)

1,3,2-Diazaphosphorin-2(1H)-amine,N,N-diethyltetrahydro-, 2-oxide Properties

Names and Identifiers

• 1,3,2-Diazaphosphorin-2(1H)-amine,N,N-diethyltetrahydro-, 2-oxide
• N,N-diethyl-2-oxo-1,3,2λ⁵-diazaphosphinan-2-amine
• 1,3,2-Diazaphosphorine, hexahydro-2-(diethylamino)-, 2-oxide
• DTXSID00144054
• 2-(Diethylamino)-1,3,2-hexahydrodiazaphosphorine 2-oxide
• 101607-40-3
• +Expand

• InChIKey： AILMWGOVXSHKAP-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H18N3OP/c1-3-10(4-2)12(11)8-6-5-7-9-12/h3-7H2,1-2H3,(H2,8,9,11)
• SMILES： CCN(P1(NCCCN1)=O)CC

Computed Properties

• Exact Mass: 191.11894
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 191.119
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• LogP: 1.67680
• PSA: 44.37
• Refractive Index: 1.49
• Boiling Point: 267°Cat760mmHg
• Flash Point: 115.3°C
• Density: 1.09